Cas no 2137547-50-1 (1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid
• CAS No: 2137547-50-1
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6018793
• PubChem ID: 165873343
• Update Time: 2025-06-15

1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid
• 2137547-50-1
• EN300-1122570
• 1-({[(benzyloxy)carbonyl]amino}methyl)-3-ethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-2-12-8-16(9-12,14(18)19)11-17-15(20)21-10-13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,17,20)(H,18,19)
• InChI Key： DIODBPFDQXYPJV-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CC(CC)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid (CAS: 2137547-50-1)

1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid (CAS: 2137547-50-1) is a cyclobutane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The presence of both a carboxylic acid and a benzyloxycarbonyl-protected amino group in its structure makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid can serve as a key intermediate in the synthesis of potent protease inhibitors. The researchers highlighted its role in modulating enzyme activity, particularly in the context of inflammatory and infectious diseases. The compound's ability to form stable interactions with active sites of target enzymes was attributed to its rigid cyclobutane ring and functional group diversity.

In addition to its applications in protease inhibition, this compound has also been investigated for its potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its use as a building block for prodrugs, leveraging its carboxylic acid moiety for conjugation with therapeutic agents. The study reported improved pharmacokinetic properties, such as enhanced solubility and controlled release, when the compound was incorporated into prodrug formulations. These findings underscore its utility in addressing challenges related to drug bioavailability and targeting.

Further research has delved into the mechanistic aspects of 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid. Structural-activity relationship (SAR) studies have revealed that modifications to the ethyl group or the benzyloxycarbonyl moiety can significantly alter its biological activity. For instance, replacing the ethyl group with a bulkier substituent was found to enhance binding affinity for certain enzyme targets, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). These insights are critical for the rational design of derivatives with optimized therapeutic profiles.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of this compound. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing efforts to develop more efficient methodologies. A preprint on ChemRxiv (2024) proposed a streamlined synthesis using catalytic asymmetric hydrogenation, which could potentially improve scalability and reduce production costs. Such innovations are essential for advancing the compound from bench to bedside.

In conclusion, 1-({(benzyloxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid (CAS: 2137547-50-1) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to drug delivery. Continued research into its synthetic optimization and biological mechanisms will be crucial for unlocking its full therapeutic potential. Future studies should focus on in vivo efficacy and safety evaluations to pave the way for clinical development.